Cas no 2620-14-6 (Piperidine, 1-(2-bromo-1-oxopropyl)-)

• Product Name: Piperidine, 1-(2-bromo-1-oxopropyl)-
• CAS No: 2620-14-6
• MF: C₈H₁₄BrNO
• MW: 220.106861591339
• MDL: MFCD15207121
• CID: 3924414
• PubChem ID: 13036606
• Update Time: 2025-05-24

Piperidine, 1-(2-bromo-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(2-bromo-1-oxopropyl)-
• 1-Propanone, 2-bromo-1-(1-piperidinyl)-
• 2-Bromo-1-(piperidin-1-yl)propan-1-one
• DTXSID601287469
• 2-bromo-1-piperidin-1-ylpropan-1-one
• SCHEMBL11060294
• ALBB-032034
• 2620-14-6
• MFCD15207121
• LS-11762
• CTDHDLROJGGHCN-UHFFFAOYSA-N
• AKOS015939544
• 1-(2-Bromopropanoyl)piperidine
• N-(2-Bromopropionyl)piperidine
• 2-Bromo-1-(1-piperidinyl)-1-propanone

• MDL： MFCD15207121
• Inchi： 1S/C8H14BrNO/c1-7(9)8(11)10-5-3-2-4-6-10/h7H,2-6H2,1H3
• InChI Key： CTDHDLROJGGHCN-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)(=O)C(Br)C

Computed Properties

• Exact Mass: 219.02588Da
• Monoisotopic Mass: 219.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on Piperidine, 1-(2-bromo-1-oxopropyl)-

Comprehensive Analysis of Piperidine, 1-(2-bromo-1-oxopropyl)- (CAS No. 2620-14-6): Properties, Applications, and Industry Trends

Piperidine, 1-(2-bromo-1-oxopropyl)- (CAS No. 2620-14-6) is a specialized organic compound belonging to the piperidine derivatives family. This brominated ketone derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure, featuring a piperidine ring substituted with a 2-bromo-1-oxopropyl group. The compound's chemical formula C8H14BrNO and molecular weight 220.11 g/mol make it a versatile intermediate in synthetic chemistry.

Recent trends in drug discovery and green chemistry have increased searches for functionalized piperidines like this compound. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, with many exploring its use in catalyzed cross-coupling reactions. The bromine atom at the β-position to the carbonyl group offers unique reactivity patterns that differ from standard α-bromo ketones, making it valuable for constructing complex molecular architectures.

The compound's physicochemical properties have been extensively studied. It typically appears as a light-sensitive crystalline solid with moderate solubility in common organic solvents like dichloromethane and ethyl acetate. Its melting point range and stability under various conditions are frequently searched parameters by process chemists optimizing synthetic routes. Proper storage recommendations include amber glass containers at controlled temperatures to prevent degradation.

In pharmaceutical applications, Piperidine, 1-(2-bromo-1-oxopropyl)- serves as a precursor for various biologically active molecules. The pharmaceutical industry's growing focus on nitrogen-containing heterocycles has boosted interest in this compound, particularly for developing CNS-targeting therapeutics and enzyme inhibitors. Its structural features allow for diverse modifications, enabling medicinal chemists to explore novel structure-activity relationships.

The agrochemical sector utilizes this piperidine derivative in developing crop protection agents. Its molecular framework appears in certain pesticide intermediates, where the bromine atom facilitates further functionalization. With increasing demand for sustainable agriculture solutions, researchers are investigating its potential in creating next-generation plant growth regulators with improved environmental profiles.

Analytical characterization of CAS No. 2620-14-6 typically involves HPLC purity analysis, 1H/13C NMR spectroscopy, and mass spectrometry. Quality control parameters such as residual solvent content and heavy metal limits are critical for pharmaceutical-grade material. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring of its synthesis, addressing common queries about batch-to-batch consistency.

Environmental and safety considerations for handling Piperidine, 1-(2-bromo-1-oxopropyl)- follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including nitrile gloves and chemical goggles is recommended. Waste disposal should comply with local regulations for brominated organic compounds, a topic frequently searched by EHS professionals.

The global market for piperidine-based chemicals shows steady growth, driven by demand from pharmaceutical manufacturers and contract research organizations. Supply chain analytics reveal increasing interest in custom synthesis of this compound, particularly for preclinical research applications. Recent patents disclose novel synthetic routes that improve atom economy and reduce organic waste generation during production.

Emerging research explores the compound's potential in material science applications. Some studies investigate its use as a monomer for specialty polymers, while others examine its role in coordination chemistry with transition metals. These developments align with growing industrial interest in functional materials for advanced technologies.

For researchers working with CAS 2620-14-6, proper literature review is essential. Key resources include SciFinder entries, Reaxys data, and recent publications in journals focusing on heterocyclic chemistry. The compound's spectral data and reference standards are available through major chemical suppliers, addressing common queries about analytical method development.

Future perspectives suggest expanding applications of Piperidine, 1-(2-bromo-1-oxopropyl)- in catalysis and medicinal chemistry. With pharmaceutical companies increasingly targeting GPCRs and ion channels, this compound's derivatives may play important roles in lead optimization programs. The growing emphasis on structure-based drug design further underscores its potential as a valuable scaffold molecule.